Cas no 1248092-48-9 ((5-Methylfuran-2-yl)methanesulfonamide)

• Product Name: (5-Methylfuran-2-yl)methanesulfonamide
• CAS No: 1248092-48-9
• MF: C₆H₉NO₃S
• MW: 175.205560445786
• CID: 5282024
• PubChem ID: 114997280
• Update Time: 2025-08-04

(5-Methylfuran-2-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-679814
• 1248092-48-9
• (5-methylfuran-2-yl)methanesulfonamide
• (5-Methylfuran-2-yl)methanesulfonamide

• Inchi： 1S/C6H9NO3S/c1-5-2-3-6(10-5)4-11(7,8)9/h2-3H,4H2,1H3,(H2,7,8,9)
• InChI Key： ASWBOLZCEWFBMS-UHFFFAOYSA-N
• SMILES： S(CC1=CC=C(C)O1)(N)(=O)=O

Computed Properties

• Exact Mass: 175.03031432g/mol
• Monoisotopic Mass: 175.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 81.7Ų

Additional information on (5-Methylfuran-2-yl)methanesulfonamide

Recent Advances in the Study of (5-Methylfuran-2-yl)methanesulfonamide (CAS: 1248092-48-9)

The compound (5-Methylfuran-2-yl)methanesulfonamide (CAS: 1248092-48-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its furan ring and methyl substitution, has been the subject of several studies aimed at exploring its pharmacological properties, synthetic pathways, and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of (5-Methylfuran-2-yl)methanesulfonamide, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes catalytic hydrogenation and sulfonylation reactions, achieving a yield of over 85%. This advancement is critical for scaling up production and facilitating further pharmacological evaluations.

In terms of biological activity, (5-Methylfuran-2-yl)methanesulfonamide has demonstrated promising results as a modulator of inflammatory pathways. Preclinical studies conducted in murine models revealed that the compound significantly inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest potential applications in treating chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's interaction with enzymatic targets. Computational docking studies published in Bioorganic & Medicinal Chemistry Letters (2024) identified strong binding affinities between (5-Methylfuran-2-yl)methanesulfonamide and the active site of cyclooxygenase-2 (COX-2), an enzyme implicated in pain and inflammation. These insights pave the way for the development of next-generation COX-2 inhibitors with improved selectivity and reduced side effects.

Despite these promising results, challenges remain in the clinical translation of (5-Methylfuran-2-yl)methanesulfonamide. Pharmacokinetic studies indicate moderate bioavailability and rapid clearance, necessitating further structural modifications to enhance its drug-like properties. Ongoing research is exploring prodrug strategies and formulation optimizations to address these limitations.

In conclusion, (5-Methylfuran-2-yl)methanesulfonamide (CAS: 1248092-48-9) represents a versatile scaffold with significant therapeutic potential. Continued research efforts are expected to elucidate its full pharmacological profile and unlock its applications in drug discovery and development. The compound's unique chemical structure and biological activities make it a compelling candidate for future investigations in the chemical biology and pharmaceutical sciences.